Cas no 570377-69-4 (5-(Diethoxymethyl)-3-methyl-1H-pyrazole)

• Product Name: 5-(Diethoxymethyl)-3-methyl-1H-pyrazole
• CAS No: 570377-69-4
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD32068104
• CID: 4652619
• Update Time: 2025-06-26

5-(Diethoxymethyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(Diethoxymethyl)-3-methyl-1H-pyrazole

• MDL： MFCD32068104
• Inchi： 1S/C9H16N2O2/c1-4-12-9(13-5-2)8-6-7(3)10-11-8/h6,9H,4-5H2,1-3H3,(H,10,11)
• InChI Key： QCXHRDOBXUTQPJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)NN=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 138
• XLogP3: 1
• Topological Polar Surface Area: 47.1

Additional information on 5-(Diethoxymethyl)-3-methyl-1H-pyrazole

Introduction to 5-(Diethoxymethyl)-3-methyl-1H-pyrazole (CAS No. 570377-69-4)

5-(Diethoxymethyl)-3-methyl-1H-pyrazole, with the CAS number 570377-69-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-(Diethoxymethyl)-3-methyl-1H-pyrazole make it an attractive candidate for the development of novel drugs and therapeutic agents.

The chemical structure of 5-(Diethoxymethyl)-3-methyl-1H-pyrazole consists of a pyrazole ring substituted with a diethoxymethyl group at the 5-position and a methyl group at the 3-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, which are essential for its potential use in drug development.

Recent studies have highlighted the biological activities of 5-(Diethoxymethyl)-3-methyl-1H-pyrazole. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The study found that 5-(Diethoxymethyl)-3-methyl-1H-pyrazole effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory effects, 5-(Diethoxymethyl)-3-methyl-1H-pyrazole has also shown potential as an antitumor agent. A study published in Cancer Research in 2021 reported that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The versatility of 5-(Diethoxymethyl)-3-methyl-1H-pyrazole extends beyond its direct biological activities. It serves as a valuable building block in organic synthesis, enabling the creation of more complex molecules with enhanced biological properties. For example, researchers have used this compound as a starting material to synthesize novel derivatives with improved potency and selectivity for specific therapeutic targets.

In terms of safety and toxicity, preliminary studies suggest that 5-(Diethoxymethyl)-3-methyl-1H-pyrazole has a favorable safety profile. However, further investigations are necessary to fully understand its long-term effects and potential side effects. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects.

The synthesis of 5-(Diethoxymethyl)-3-methyl-1H-pyrazole can be achieved through various routes, including multistep reactions involving alkylations, cyclizations, and functional group transformations. One common synthetic method involves the reaction of ethyl acetoacetate with hydrazine to form 3-methylpyrazole-5-carbaldehyde, followed by treatment with diethyl sulfate to introduce the diethoxymethyl group. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The potential applications of 5-(Diethoxymethyl)-3-methyl-1H-pyrazole in pharmaceuticals are vast. Its anti-inflammatory properties make it a candidate for developing treatments for chronic inflammatory conditions. Additionally, its antitumor activity suggests its potential use in cancer therapy. Furthermore, the compound's ability to serve as a building block for more complex molecules opens up opportunities for creating novel drugs with diverse therapeutic applications.

In conclusion, 5-(Diethoxymethyl)-3-methyl-1H-pyrazole (CAS No. 570377-69-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, biological activities, and synthetic accessibility make it an attractive candidate for further development into therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.